![molecular formula C10H7ClN2O3 B2542735 2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic Acid CAS No. 478030-50-1](/img/structure/B2542735.png)
2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic Acid” is a complex organic compound. It contains a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring . This compound also contains a chlorophenyl group, which is a phenyl group with a chlorine atom attached, and an acetic acid group .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of the 1,2,4-oxadiazole ring, the chlorophenyl group, and the acetic acid group. The exact structure would depend on the specific arrangement and bonding of these groups .Scientific Research Applications
- Specific Case : Ralstonia eutropha A5 effectively degrades 1,1-dichloro-2,2-bis(4-chlorophenyl)ethane (DDD), and FR-171113 plays a role in this process .
- Relevance : This finding sheds light on potential implications for idiopathic nephrotic syndrome (NS) and immune-mediated kidney diseases .
- Microbial Degradation : Pseudomonas sp. strain CBS3 can degrade it as part of its metabolic processes .
Thrombin Receptor Antagonism
Aerobic Degradation of Chlorinated Compounds
Acidity Constant Determination
Human Th17 Cell Research
Carbon and Energy Source in Microbial Metabolism
Future Directions
The future directions for research on “2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic Acid” could include further exploration of its synthesis, chemical reactions, mechanism of action, and biological activities. Given the biological activities of similar compounds, this compound could potentially be explored for therapeutic applications .
Mechanism of Action
Target of Action
Compounds with similar structures have been found to bind with high affinity to multiple receptors
Mode of Action
It is suggested that compounds with similar structures may interact with their targets through strong h-bonding interactions . More detailed studies are required to elucidate the specific interactions of this compound with its targets.
Biochemical Pathways
Compounds with similar structures have been found to possess various biological activities, affecting a broad range of biochemical pathways
Pharmacokinetics
Compounds with similar structures have been found to be metabolized by certain bacterial strains . More detailed studies are required to understand the pharmacokinetics of this compound.
Result of Action
Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, and anticancer activities
Action Environment
It is known that environmental factors can significantly influence the action of similar compounds . More detailed studies are required to understand how environmental factors influence the action of this compound.
properties
IUPAC Name |
2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN2O3/c11-7-3-1-6(2-4-7)10-12-8(16-13-10)5-9(14)15/h1-4H,5H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUVXWDJZJAVWEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NOC(=N2)CC(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic Acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.